Cas no 1779124-39-8 (Tert-Butyl 4-(2-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate)

• Product Name: Tert-Butyl 4-(2-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate
• CAS No: 1779124-39-8
• MF: C₁₅H₂₀F₃N₃O₂
• MW: 331.333414077759
• CID: 4704756
• Update Time: 2025-08-04

Tert-Butyl 4-(2-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 4-(2-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate
• Tert-Butyl 4-(2-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate

• Inchi： 1S/C15H20F3N3O2/c1-14(2,3)23-13(22)21-9-7-20(8-10-21)11-5-4-6-19-12(11)15(16,17)18/h4-6H,7-10H2,1-3H3
• InChI Key： ZXFNIFVEJJIMJF-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)N1CCN(C(=O)OC(C)(C)C)CC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 415
• Topological Polar Surface Area: 45.7

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 391.2±42.0 °C at 760 mmHg
• Flash Point: 190.4±27.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Tert-Butyl 4-(2-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on Tert-Butyl 4-(2-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate

Introduction to Tert-Butyl 4-(2-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate (CAS No. 1779124-39-8) in Modern Chemical and Pharmaceutical Research

The compound Tert-Butyl 4-(2-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate, identified by its CAS number 1779124-39-8, represents a significant advancement in the field of chemical and pharmaceutical research. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a trifluoromethyl group and a piperazine moiety in its structure imparts unique physicochemical properties, making it a valuable candidate for further exploration.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry, particularly their role in enhancing metabolic stability and binding affinity. The trifluoromethyl substituent in this compound is known to contribute to its lipophilicity and resistance to metabolic degradation, which are critical factors in the design of bioactive molecules. Additionally, the piperazine ring, a common pharmacophore in many drugs, offers opportunities for modulating receptor interactions and improving pharmacokinetic profiles.

In the context of contemporary pharmaceutical research, Tert-Butyl 4-(2-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate has been investigated for its potential as an intermediate in the synthesis of novel therapeutic agents. Its structural features make it a versatile building block for exploring new chemical entities targeting various biological pathways. For instance, derivatives of this compound have shown promise in preclinical studies as modulators of neurotransmitter systems, particularly those involving serotonin and dopamine receptors.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the compound's synthetic challenge but also underscore the sophistication of modern chemical synthesis techniques.

One of the most compelling aspects of Tert-Butyl 4-(2-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate is its potential application in addressing unmet medical needs. Researchers are leveraging its structural motifs to develop novel small-molecule drugs with improved efficacy and reduced side effects. The trifluoromethyl group's ability to enhance binding interactions with biological targets has been particularly noted in studies involving G-protein coupled receptors (GPCRs), which are implicated in a wide range of diseases.

The pharmacological profile of this compound has been further elucidated through computational modeling and experimental validation. Molecular docking studies have revealed that it can interact with specific amino acid residues within target proteins, suggesting its utility as a scaffold for drug design. Additionally, kinetic studies have provided insights into its metabolic pathways, aiding in the optimization of dosage regimens and minimizing potential toxicities.

As the pharmaceutical industry continues to evolve, compounds like Tert-Butyl 4-(2-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate (CAS No. 1779124-39-8) play a pivotal role in driving innovation. Their unique structural features offer opportunities for developing next-generation therapeutics that address complex diseases more effectively. The ongoing research into this compound underscores the importance of interdisciplinary collaboration between chemists, biologists, and clinicians in translating laboratory discoveries into clinical applications.

The future prospects of this compound are further enhanced by advancements in biocatalysis and green chemistry principles. These innovations aim to streamline synthetic routes while reducing environmental impact, aligning with global efforts towards sustainable pharmaceutical production. By integrating these principles into the development process, researchers can ensure that compounds like Tert-Butyl 4-(2-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate not only meet therapeutic demands but also do so responsibly.

In conclusion, Tert-Butyl 4-(2-(trifluoromethyl)pyridin-3-yl)piperazine-1-carboxylate represents a significant contribution to the chemical and pharmaceutical landscape. Its structural complexity, combined with its promising pharmacological properties, positions it as a valuable asset in drug discovery efforts. As research progresses, this compound is expected to continue influencing advancements across multiple disciplines within chemical biology and medicinal chemistry.